![molecular formula C20H24N4O3 B5656697 2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide](/img/structure/B5656697.png)
2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide often involves complex multi-step reactions. For example, compounds within the 1-oxa-4,9-diazaspiro[5.5]undecane series have been prepared through various synthetic routes, including ring-closure reactions and substitutions, to introduce different functional groups that contribute to their biological activity (Clark et al., 1983).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of a spiro configuration, which involves a bicyclic system where two rings are connected through a single shared atom. The diazaspiro[5.5]undecane core is crucial for the biological activity of these molecules, as it impacts the compound's conformation and, consequently, its interaction with biological targets. Spectroscopic techniques, including NMR and mass spectrometry, are typically used for structural elucidation (Almutairi et al., 2018).
Chemical Reactions and Properties
Compounds like 2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide participate in various chemical reactions, including those involving their carbonyl and acetamide groups. These reactions can include nucleophilic substitutions and additions, which are relevant for further modifications of the compound to enhance its biological activity or to study its mechanism of action. The presence of the indolyl moiety further adds to the compound's reactivity, allowing for specific interactions with biological targets (Islam et al., 2017).
properties
IUPAC Name |
2-[9-(1H-indole-6-carbonyl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O3/c21-17(25)12-24-13-20(5-3-18(24)26)6-9-23(10-7-20)19(27)15-2-1-14-4-8-22-16(14)11-15/h1-2,4,8,11,22H,3,5-7,9-10,12-13H2,(H2,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOCHUCDUAKYOPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(CC2)C(=O)C3=CC4=C(C=C3)C=CN4)CN(C1=O)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[9-(1H-indol-6-ylcarbonyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.